Cas no 4437-20-1 (Difurfuryl Disulfide)

• Product Name: Difurfuryl Disulfide
• CAS No: 4437-20-1
• MF: C₁₀H₁₀O₂S₂
• MW: 226.315200328827
• MDL: MFCD00010082
• CID: 45058
• PubChem ID: 24856034
• Update Time: 2026-05-14

Difurfuryl Disulfide Chemical and Physical Properties

Names and Identifiers

• Difurfuryldisulfide
• 2,2-Dithiobis(methylene)bisfuran
• Furfuryl disulfide
• 2,2'-(Dithiodimethylene)difuran
• 2-[(furan-2-ylmethyldisulfanyl)methyl]furan
• 2,2′-(DithiodiMethylene)difuran
• Difurfuryl disulfide,Furfuryl disulfide
• 2,2'-(Dithiodimethylene)-difuran
• Difurfuryl disulfide
• Difurfuryl Disulfide

• MDL： MFCD00010082
• Inchi： 1S/C10H10O2S2/c1-3-9(11-5-1)7-13-14-8-10-4-2-6-12-10/h1-6H,7-8H2
• InChI Key： CBJPZHSWLMJQRI-UHFFFAOYSA-N
• SMILES： C1(CSSCC2=CC=CO2)=CC=CO1

Computed Properties

• Exact Mass: 226.01200
• Monoisotopic Mass: 226.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 76.9A^2

Experimental Properties

• Color/Form: Yellowish oily liquid.
• Density: 1.233 g/mL at 25 °C(lit.)
• Melting Point: 10-11 °C (lit.)
• Boiling Point: 112-115 °C/0.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.585(lit.)
• PSA: 76.88000
• LogP: 3.95420
• Solubility: Soluble in ethanol, ether, chloroform and other organic solvents.
• FEMA: 3146

Difurfuryl Disulfide Security Information

• Signal Word：Danger
• Hazard Statement： H226-H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：3
• PackingGroup：Ⅲ
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds